4-acetyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]benzamide

• IUPAC Name: 4-acetyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]benzamide
• InChI: InChI=1S/C14H14N2O2S/c1-9(17)11-3-5-12(6-4-11)14(18)15-7-13-8-19-10(2)16-13/h3-6,8H,7H2,1-2H3,(H,15,18)
• InChI Key: NHECHFWDSQVWPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CNC(=O)C2=CC=C(C=C2)C(=O)C
• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol

Description

4-acetyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]benzamide is a chemical compound that belongs to the class of benzamides. It has a molecular formula of C13H14N2O2S and a molecular weight of 270.33 g/mol. This compound has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-acetyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]benzamide is not fully understood. However, studies suggest that it can inhibit the activity of certain enzymes that are involved in cancer cell proliferation and survival. This compound can also induce apoptosis, a process by which cancer cells undergo programmed cell death.
Biochemical and Physiological Effects:
Apart from its anti-cancer properties, 4-acetyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]benzamide has also been studied for its effects on various biochemical and physiological processes. Studies have shown that this compound can inhibit the activity of certain enzymes that are involved in inflammation and oxidative stress. It can also regulate the expression of certain genes that are involved in cell signaling and metabolism.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-acetyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]benzamide in lab experiments is its specificity towards cancer cells. This compound can selectively target cancer cells without affecting normal cells. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 4-acetyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]benzamide. One of the areas of research is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of research is the identification of the exact mechanism of action of this compound. This can help in the development of more targeted and effective anti-cancer therapies. Furthermore, research can also focus on the potential applications of this compound in other diseases such as neurodegenerative disorders and cardiovascular diseases.
In conclusion, 4-acetyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]benzamide is a promising compound with potential therapeutic applications. Its anti-cancer properties and effects on various biochemical and physiological processes make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and to develop more efficient methods of synthesis.

Scientific Research Applications

4-acetyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]benzamide has been extensively studied for its potential therapeutic applications. One of the major areas of research is its anti-cancer properties. Studies have shown that this compound can inhibit the growth of various cancer cells such as breast cancer, lung cancer, and colon cancer.